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Compound of Interest

Compound Name: UNC2881

Cat. No.: B15604290 Get Quote

Researchers and drug development professionals working with the potent Mer kinase inhibitor

UNC2881 must adhere to stringent safety protocols to ensure personal and environmental

protection. This guide provides essential, immediate safety and logistical information, including

detailed operational and disposal plans, to facilitate the safe and effective use of this compound

in the laboratory.

Personal Protective Equipment (PPE)
When handling UNC2881, a comprehensive approach to personal protection is paramount. The

following personal protective equipment is required:

Eye and Face Protection: Chemical safety glasses or goggles that conform to standard EN

166 are mandatory to prevent eye contact with the compound.

Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn. It is

crucial to inspect the gloves for any signs of degradation or perforation before use and to

follow the glove supplier's guidelines regarding breakthrough time.

Body Protection: A standard laboratory coat should be worn to protect against skin contact.

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not typically required. However, if there is a risk of generating dust or

aerosols, a NIOSH-approved respirator should be used.
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Operational Plan for Safe Handling
A systematic approach to handling UNC2881 will minimize exposure risks and maintain the

integrity of the compound.

1. Preparation and Reconstitution:

Work in a well-ventilated area, preferably within a chemical fume hood.

Before handling, ensure all necessary PPE is correctly worn.

UNC2881 is typically supplied as a solid. When preparing stock solutions, use the

appropriate solvent as specified by the supplier (e.g., DMSO). For in vivo experiments,

specific formulations are recommended, such as a mixture of DMSO, PEG300, Tween-80,

and saline.

To aid dissolution, gentle heating and/or sonication can be employed if precipitation or phase

separation occurs.

2. Storage:

Store UNC2881 and its stock solutions in a tightly sealed container in a dry, well-ventilated

place.

For long-term storage, it is recommended to keep the compound at -20°C for up to one year

or -80°C for up to two years.[1]

3. Emergency Procedures:

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, lifting the lower and upper eyelids occasionally. Seek medical attention.

In case of skin contact: Remove contaminated clothing and wash the affected area with soap

and water.

In case of inhalation: Move the individual to fresh air. If breathing becomes difficult, seek

medical attention.
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In case of ingestion: Do not induce vomiting. Rinse the mouth with water and seek

immediate medical attention.

Disposal Plan
Proper disposal of UNC2881 and associated waste is critical to prevent environmental

contamination.

Chemical Waste: All unused UNC2881 and solutions containing the compound must be

disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for

chemical waste disposal. Do not pour down the drain.

Contaminated Materials: All disposable labware, such as pipette tips, tubes, and gloves, that

have come into contact with UNC2881 should be collected in a designated, sealed

hazardous waste container for proper disposal.

Quantitative Data Summary
Property Value Source

IC50 (Mer Kinase) 22 nM MedchemExpress

IC50 (Axl) 360 nM MedchemExpress

IC50 (Tyro3) 250 nM MedchemExpress

Solubility in DMSO ≥ 2.5 mg/mL MedchemExpress

Storage (Stock Solution) -20°C (1 year), -80°C (2 years) MedchemExpress

Experimental Workflow: Safe Handling of UNC2881
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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